Cas no 114012-79-2 (1-amino-3-(2-hydroxyethoxy)propan-2-ol)

1-amino-3-(2-hydroxyethoxy)propan-2-ol structure
114012-79-2 structure
Product Name:1-amino-3-(2-hydroxyethoxy)propan-2-ol
CAS No:114012-79-2
MF:C5H13NO3
MW:135.161621809006
CID:2612138
PubChem ID:43823344
Update Time:2025-04-21

1-amino-3-(2-hydroxyethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-(2-hydroxyethoxy)propan-2-ol
    • DTXSID60656502
    • AKOS000221196
    • 1-Amino-3-(2-hydroxyethoxy)-2-propanol
    • SY388161
    • 114012-79-2
    • SCHEMBL2441539
    • Inchi: 1S/C5H13NO3/c6-3-5(8)4-9-2-1-7/h5,7-8H,1-4,6H2
    • InChI Key: IGFTXFPTQKCLTN-UHFFFAOYSA-N
    • SMILES: O(CCO)CC(CN)O

Computed Properties

  • Exact Mass: 135.09
  • Monoisotopic Mass: 135.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 60.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7A^2
  • XLogP3: -2.2
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